Cas no 102962-94-7 (L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl- (9CI))

L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl- (9CI) structure
102962-94-7 structure
Product Name:L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl- (9CI)
CAS No:102962-94-7
MF:C17H29N3O6
MW:371.428664922714
CID:142313
PubChem ID:128218
Update Time:2025-04-19

L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl- (9CI)
    • propioxatin A
    • 1-{(2R)-2-[2-(hydroxyamino)-2-oxoethyl]pentanoyl}-L-prolyl-L-valine
    • L-Valine, N-(1-(2-(2-(hydroxyamino)-2-oxoethyl)-1-oxopentyl)-L-prolyl)-, (R)-
    • Propioxantin A
    • 1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-Pro-L-Val-OH
    • N-[1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-1-oxopentyl]-L-prolyl]-L-valine
    • 102962-94-7
    • (2S)-2-[[(2S)-1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]pentanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid
    • DTXSID20908135
    • ((R)-2-(2-(hydroxyamino)-2-oxoethyl)pentanoyl)-L-prolyl-L-valine
    • N-[Hydroxy(1-{2-[2-hydroxy-2-(hydroxyimino)ethyl]pentanoyl}pyrrolidin-2-yl)methylidene]valine
    • Inchi: 1S/C17H29N3O6/c1-4-6-11(9-13(21)19-26)16(23)20-8-5-7-12(20)15(22)18-14(10(2)3)17(24)25/h10-12,14,26H,4-9H2,1-3H3,(H,18,22)(H,19,21)(H,24,25)/t11-,12+,14+/m1/s1
    • InChI Key: QBLFFOHVDMBOPS-DYEKYZERSA-N
    • SMILES: O=C([C@@H](CC(NO)=O)CCC)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

  • Exact Mass: 371.206
  • Monoisotopic Mass: 371.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.529
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent